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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B15556850

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Ethyl 2-methylbutanoate-d9 in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Property Value Source

Ethyl (£)-2-Methylbutyrate-d9,

Synonyms 2-Methylbutanoic-d9 acid ethyl  [1]
ester

CAS Number 2708286-78-4 [1]
C7H5D902 (example, actual

Molecular Formula Assumed based on name
may vary)

Appearance Neat [1]

Boiling Point 120 °C (248 °F) [2]

Melting Point -93 °C (-135 °F) [2]

Density 0.875 g/cm3 at 25 °C (77 °F) [2]

Flash Point Flammable liquid and vapor [2][3]
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Hazard Identification

Ethyl 2-methylbutanoate is classified as a flammable liquid and vapor.[2][3] Vapors may form
explosive mixtures with air and can travel to an ignition source and flash back.[3] In case of fire,
it may produce irritating, corrosive, and/or toxic gases.[4]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling Ethyl 2-
methylbutanoate-d9. The selection of PPE should be based on a thorough risk assessment of
the specific laboratory procedures.

PPE Category Specification Rationale

] To protect against splashes
) Chemical splash goggles or a o
Eye Protection and vapors that can irritate the

face shield.
eyes.[5][6]

Chemical-resistant gloves

(e.g., nitrile, minimum 4mil To prevent skin contact.[5][7]

thickness). For prolonged The specific glove material
Hand Protection contact or larger quantities, a should be selected based on

utility-grade glove over exam- the manufacturer's

style nitrile gloves is compatibility data.

recommended.

Flame-retardant lab coat or )
) ] To protect skin from splashes
Skin and Body Protection apron, long pants, and closed- ) ]
and in case of fire.[2][7]
toe shoes.

Use in a well-ventilated area or

a chemical fume hood.[7] If o .
) ) o To avoid inhalation of harmful
Respiratory Protection exposure limits are exceeded,
_ vapors.
a full-face respirator may be

necessary.[4]

Experimental Workflow and Handling
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The following diagram outlines the standard operating procedure for handling Ethyl 2-
methylbutanoate-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethyl 2-Methylbutanoate-d9]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15556850?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556850?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/SM/en/Ethyl-2-Methylbutyrate-d9/p/CDN-D-7673?queryID=2305bc421a50bdd254bbac6e99306954
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w242705?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC250260050&countryCode=US&language=en
https://www.echemi.com/sds/ethyl2-methylbutyrate-pid_Rock21703.html
https://weeklysafety.com/blog/flammable-liquids-workplace-safety
https://blog.storemasta.com.au/personal-protective-equipment-ppe-flammable-liquids
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/product/b15556850#personal-protective-equipment-for-handling-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/product/b15556850#personal-protective-equipment-for-handling-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/product/b15556850#personal-protective-equipment-for-handling-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/product/b15556850#personal-protective-equipment-for-handling-ethyl-2-methylbutanoate-d9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15556850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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